Cas no 137401-45-7 (2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid)

2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid structure
137401-45-7 structure
Product Name:2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid
CAS No:137401-45-7
MF:C10H17NO6
MW:247.24508357048
MDL:MFCD09835539
CID:824764
PubChem ID:11011022
Update Time:2025-04-19

2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((tert-Butoxycarbonyl)amino)-3-ethoxy-3-oxopropanoic acid
    • 2-(N-BOC-AMINO)MALONIC ACID MONOETHYL ESTER
    • 2-(N-Boc-amino)malonic Acid Monoethyl Ester Discontinued See: D443800
    • 2-tert-Butoxycarbonylaminomalonic acid monoethyl ester
    • 3-ethoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropanoic acid
    • ethyl tert-butoxycarbonyl-DL-aminomalonate
    • N-boc-2-aminomalonic acid monoethyl ester
    • 2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid
    • 2-[(tert-butoxycarbonyl)amino]-3-ethoxy-3-oxopropanoic acid
    • JLNKUZUBBRTYOA-UHFFFAOYSA-N
    • BCP17648
    • RP28773
    • BC670459
    • T
    • 2-tert-Butoxycarbonylamino-malonic acid monoethyl ester
    • MDL： MFCD09835539
    • Inchi： 1S/C10H17NO6/c1-5-16-8(14)6(7(12)13)11-9(15)17-10(2,3)4/h6H,5H2,1-4H3,(H,11,15)(H,12,13)
    • InChI Key： JLNKUZUBBRTYOA-UHFFFAOYSA-N
    • SMILES： O(C(NC(C(=O)O)C(=O)OCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 247.10600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1

Experimental Properties

  • Melting Point: 98-990C
  • PSA: 101.93000
  • LogP: 0.91830

2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid Pricemore >>

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